Cas no 165385-96-6 (2H-Azepin-2-one, hexahydro-7-(2-propenyl)-)

• Product Name: 2H-Azepin-2-one, hexahydro-7-(2-propenyl)-
• CAS No: 165385-96-6
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1349371
• PubChem ID: 4155160
• Update Time: 2025-04-20

2H-Azepin-2-one, hexahydro-7-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-7-(2-propenyl)-
• 7-allylazepan-2-one
• SCHEMBL6921001
• hexahydro-7-(2-propenyl)-1h-azepin-2-one
• DB-096113
• 7-prop-2-enylazepan-2-one
• 165385-96-6
• AKOS006278054
• AO-801/41077368

• Inchi： 1S/C9H15NO/c1-2-5-8-6-3-4-7-9(11)10-8/h2,8H,1,3-7H2,(H,10,11)
• InChI Key： PEQHDCZVPRQCHM-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(CC=C)N1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams